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Compound of Interest

Compound Name: Desvenlafaxine hydrochloride

Cat. No.: B1670312

The proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This document provides essential safety and logistical information
for the disposal of desvenlafaxine hydrochloride, tailored for researchers, scientists, and
drug development professionals. Adherence to these procedures is vital to ensure compliance
with regulations and to minimize environmental impact.

Hazard Identification and Safety Precautions

Before handling, it is crucial to be aware of the hazards associated with desvenlafaxine
hydrochloride. This information is derived from Safety Data Sheets (SDS). Personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times
when handling this compound.[1]

Table 1. Summary of Hazard Classifications for Desvenlafaxine Hydrochloride

Hazard Classification Category Description
Acute Toxicity (Oral) Category 4 Harmful if swallowed.[2]
Skin Irritation Category 2 Causes skin irritation.[3]

| Eye Irritation | Category 2 | Causes serious eye irritation.[3] |
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This data is compiled from multiple Safety Data Sheets. Users should always consult the
specific SDS for the product in their possession.

Step-by-Step Disposal Protocol

The disposal of desvenlafaxine hydrochloride, which is not a DEA-controlled substance,
must be conducted through your institution's approved chemical waste management program.

Step 1: Waste Characterization

e Regulatory Status: Desvenlafaxine hydrochloride is not listed as a federally controlled
substance by the Drug Enforcement Administration (DEA).

e Hazardous Waste Status: Under the Resource Conservation and Recovery Act (RCRA),
pharmaceutical waste is considered hazardous if it is specifically listed or exhibits
characteristics of ignitability, corrosivity, toxicity, or reactivity.[4] Desvenlafaxine is not a listed
RCRA hazardous waste. Always consult your institution's Environmental Health and Safety
(EHS) office to confirm its classification under local and state regulations.

Step 2: Segregation and Collection

» Collect waste desvenlafaxine hydrochloride and any materials contaminated with it (e.g.,
weighing boats, contaminated gloves, paper towels) in a dedicated, sealed waste container.

» Do not mix desvenlafaxine hydrochloride waste with other chemical waste streams unless
explicitly permitted by your EHS office.

Step 3: Packaging and Labeling
¢ Use a chemically compatible container that can be securely sealed.

o Label the container clearly with the words "Hazardous Waste" (or as directed by your EHS
office), the full chemical name "Desvenlafaxine Hydrochloride," and the approximate
quantity.

o Ensure the container is in good condition, free of external contamination, and closed tightly.

Step 4: Storage and Disposal
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o Store the sealed waste container in a designated satellite accumulation area or the main
hazardous waste storage area, as per your laboratory's protocol.

» Arrange for pickup and final disposal through your institution's EHS department or its
designated hazardous waste contractor. These entities are equipped to transport and
dispose of the material in compliance with all federal, state, and local regulations.[1][5]

Step 5: Prohibited Disposal Methods

e DO NOT dispose of desvenlafaxine hydrochloride down the drain.[1] Federal regulations,
including the EPA's Subpart P, prohibit the sewering of hazardous waste pharmaceuticals by
healthcare facilities.[6] This is a best practice for all chemical waste.

o DO NOT discard desvenlafaxine hydrochloride in the regular solid trash.
e DO NOT mix with other incompatible waste materials.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
desvenlafaxine hydrochloride in a research environment.
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Desvenlafaxine HCI Waste for Disposal
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Caption: Disposal decision workflow for desvenlafaxine hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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